(((9H-Fluorene-9,9-diyl)bis(4,1-phenylene))bis(oxy))bis(ethane-2,1-diyl) diacrylate

Specification

• CAS No.: 161182-73-6
• Molecular Formula: C35H30O6
• Molecular Weight: 546.6 g/mol
• IUPAC Name: 2-[4-[9-[4-(2-prop-2-enoyloxyethoxy)phenyl]fluoren-9-yl]phenoxy]ethyl prop-2-enoate
• Standard InChI: InChI=1S/C35H30O6/c1-3-33(36)40-23-21-38-27-17-13-25(14-18-27)35(26-15-19-28(20-16-26)39-22-24-41-34(37)4-2)31-11-7-5-9-29(31)30-10-6-8-12-32(30)35/h3-20H,1-2,21-24H2
• Standard InChI Key: YCPMSWJCWKUXRH-UHFFFAOYSA-N
• SMILES: C=CC(=O)OCCOC1=CC=C(C=C1)C2(C3=CC=CC=C3C4=CC=CC=C42)C5=CC=C(C=C5)OCCOC(=O)C=C
• Canonical SMILES: C=CC(=O)OCCOC1=CC=C(C=C1)C2(C3=CC=CC=C3C4=CC=CC=C42)C5=CC=C(C=C5)OCCOC(=O)C=C

Introduction

(((9H-Fluorene-9,9-diyl)bis(4,1-phenylene))bis(oxy))bis(ethane-2,1-diyl) diacrylate is a complex organic compound known for its applications in photo-curable resins, optical fiber materials, coatings, and adhesives. This compound is characterized by its ability to undergo crosslinking reactions when exposed to ultraviolet light or electron beam irradiation, resulting in materials with excellent mechanical and chemical resistance properties.

Chemical Formula and Molecular Weight

• Molecular Formula: C35H30O6

• Molecular Weight: Approximately 550 g/mol (though specific values may vary slightly based on the source, the compound related to this formula is typically around 550 g/mol for similar structures).

CAS Number

• The CAS number for a closely related compound, (((9H-Fluorene-9,9-diyl)bis(4,1-phenylene))bis(oxy))bis(ethane-2,1-diyl) diacrylate, is 161182-73-6.

Applications

• Photo-curable Resins: Used in the production of photo-curable resins due to its photosensitive properties.

• Optical Fiber Materials: Contributes to the development of materials used in optical fibers.

• Coatings and Adhesives: Employed in the formulation of coatings and adhesives that require high mechanical strength and chemical resistance.

Mechanism of Action

• The compound undergoes crosslinking reactions when exposed to UV light or electron beam irradiation, leading to the formation of a solid material with enhanced properties.

Storage and Handling

• Compounds of this nature are often stored in amber vials under inert atmospheres to maintain stability.

• Handling requires caution due to potential hazards associated with chemical reactivity.

Hazard Statements

• General hazard statements for similar compounds include risks of skin and eye irritation, respiratory issues, and environmental hazards.

Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight	CAS Number	Applications
(((9H-Fluorene-9,9-diyl)bis(4,1-phenylene))bis(oxy))bis(2-hydroxypropane-3,1-diyl) diacrylate	C37H34O8	606.7 g/mol	143182-97-2	Photopolymer resins, optical fiber materials, coatings, adhesives
(((9H-Fluorene-9,9-diyl)bis(4,1-phenylene))bis(oxy))bis(ethane-2,1-diyl) diacrylate	C35H30O6	Approximately 550 g/mol	161182-73-6	Photo-curable resins, optical fiber materials, coatings, adhesives